1-[5-AMINO-3-(3-PYRIDYL)-1H-1,2,4-TRIAZOL-1-YL]-3-PHENYL-1-PROPANONE

• IUPAC Name: 1-(5-amino-3-pyridin-3-yl-1,2,4-triazol-1-yl)-3-phenylpropan-1-one
• InChI: InChI=1S/C16H15N5O/c17-16-19-15(13-7-4-10-18-11-13)20-21(16)14(22)9-8-12-5-2-1-3-6-12/h1-7,10-11H,8-9H2,(H2,17,19,20)
• InChI Key: XNPWTKSYISFFQU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CCC(=O)N2C(=NC(=N2)C3=CN=CC=C3)N
• Molecular Formula: C16H15N5O
• Molecular Weight: 293.32 g/mol

Description

1-[5-AMINO-3-(3-PYRIDYL)-1H-1,2,4-TRIAZOL-1-YL]-3-PHENYL-1-PROPANONE is a complex organic compound that features a triazole ring, a pyridine ring, and a phenyl group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-[5-AMINO-3-(3-PYRIDYL)-1H-1,2,4-TRIAZOL-1-YL]-3-PHENYL-1-PROPANONE typically involves the formation of the triazole ring through cyclization reactions. One common method involves the reaction of aminoguanidine with pyridinecarboxylic acids under microwave irradiation . This method is efficient and yields high purity products.

Industrial Production Methods

Industrial production of this compound may involve large-scale cyclization reactions using optimized conditions to ensure high yield and purity. The use of microwave-assisted synthesis can be scaled up for industrial applications, providing a cost-effective and efficient production method .

Chemical Reactions Analysis

Types of Reactions

1-[5-AMINO-3-(3-PYRIDYL)-1H-1,2,4-TRIAZOL-1-YL]-3-PHENYL-1-PROPANONE undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using common oxidizing agents.

Reduction: Reduction reactions can be performed using reducing agents like sodium borohydride.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the pyridine ring.

Common Reagents and Conditions

Oxidation: Potassium permanganate or hydrogen peroxide can be used as oxidizing agents.

Reduction: Sodium borohydride or lithium aluminum hydride are common reducing agents.

Substitution: Nucleophiles such as amines or thiols can be used under basic conditions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield corresponding ketones or carboxylic acids, while reduction may produce alcohols or amines.

Scientific Research Applications

1-[5-AMINO-3-(3-PYRIDYL)-1H-1,2,4-TRIAZOL-1-YL]-3-PHENYL-1-PROPANONE has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as an enzyme inhibitor or receptor ligand.

Medicine: Explored for its anticancer, antiviral, and antimicrobial properties.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 1-[5-AMINO-3-(3-PYRIDYL)-1H-1,2,4-TRIAZOL-1-YL]-3-PHENYL-1-PROPANONE involves its interaction with specific molecular targets. The compound may act as an inhibitor of enzymes or receptors, modulating biological pathways and exerting therapeutic effects . The triazole and pyridine rings are crucial for its binding affinity and specificity.

Comparison with Similar Compounds

Similar Compounds

3-(5-AMINO-1H-1,2,4-TRIAZOL-3-YL)PROPANAMIDES: These compounds share the triazole ring and have similar biological activities.

Pyridine Derivatives: Compounds with pyridine rings exhibit similar chemical reactivity and applications.

Uniqueness

1-[5-AMINO-3-(3-PYRIDYL)-1H-1,2,4-TRIAZOL-1-YL]-3-PHENYL-1-PROPANONE is unique due to its combination of a triazole ring, pyridine ring, and phenyl group, which confer distinct chemical and biological properties. This combination enhances its potential as a versatile compound in various fields of research and industry.